Cas no 3008-37-5 (1,2-Cyclooctanedione)

1,2-Cyclooctanedione structure
1,2-Cyclooctanedione structure
Product Name:1,2-Cyclooctanedione
CAS No:3008-37-5
MF:C8H12O2
MW:140.179682731628
CID:293112
PubChem ID:543698
Update Time:2025-04-19

1,2-Cyclooctanedione Chemical and Physical Properties

Names and Identifiers

    • 1,2-Cyclooctanedione
    • Q27277325
    • cyclooctane-1,2-dione
    • UNII-ERV66I5QUJ
    • EN300-6194016
    • 3008-37-5
    • SCHEMBL2322944
    • cyclooctanedione
    • ERV66I5QUJ
    • Inchi: 1S/C8H12O2/c9-7-5-3-1-2-4-6-8(7)10/h1-6H2
    • InChI Key: XZDMGEBEHZDGES-UHFFFAOYSA-N
    • SMILES: O=C1C(CCCCCC1)=O

Computed Properties

  • Exact Mass: 140.08376
  • Monoisotopic Mass: 140.083729621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 131
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 34.1Ų

Experimental Properties

  • PSA: 34.14

1,2-Cyclooctanedione Pricemore >>

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